Cas no 81157-83-7 (Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-)

• Product Name: Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-
• CAS No: 81157-83-7
• MF: C₂₈H₂₈P₂
• MW: 426.469449043274
• CID: 4198154
• PubChem ID: 12160885
• Update Time: 2025-06-11

Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-
• (R,R)-1,2-Bis[(2-methylphenyl)(phenyl)phosphino]ethane
• SCHEMBL4885181
• (R,R)-o-Tolyl-DIPAMP
• 81157-83-7
• (S,S)-o-Tolyl-DIPAMP
• 1,2-Bis(phenyl(o-tolyl)phosphanyl)ethane
• AKOS030245875
• DTXSID90478895
• (S,S)-(Ethane-1,2-diyl)bis[(2-methylphenyl)phenylphosphane]
• (2-METHYLPHENYL)({2-[(2-METHYLPHENYL)(PHENYL)PHOSPHANYL]ETHYL})PHENYLPHOSPHANE
• (S,S)-1,2-Bis[(o-tolyl)(phenylphosphino)]ethane

• MDL： MFCD12198305
• Inchi： 1S/C28H28P2/c1-22-14-10-12-20-27(22)29(25-16-6-4-7-17-25)24(3)30(26-18-8-5-9-19-26)28-21-13-11-15-23(28)2/h4-21,24H,1-3H3
• InChI Key： UXVPIJBJBHZFKI-UHFFFAOYSA-N
• SMILES： C(P(C1=CC=CC=C1C)C1=CC=CC=C1)(P(C1=CC=CC=C1C)C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 426.16662489Da
• Monoisotopic Mass: 426.16662489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Additional information on Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-

Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-] and CAS No. 81157-83-7: A Comprehensive Overview

Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-], is a sophisticated organic compound characterized by its unique molecular structure and versatile applications in the field of chemical and pharmaceutical research. This compound, identified by the CAS number 81157-83-7, has garnered significant attention due to its potential in various scientific domains, particularly in the development of novel materials and bioactive molecules. The intricate architecture of this phosphine derivative, featuring a central ethanediylbis moiety linked to two bulky (2-methylphenyl)phenyl groups, contributes to its distinctive chemical properties and reactivity.

The molecular structure of Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-] is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple aromatic rings and the phosphorus-based backbone enhances its utility in catalytic processes and as a ligand in coordination chemistry. Such structural features make it an attractive candidate for investigating novel reaction pathways and functional materials. Recent advancements in computational chemistry have further elucidated the electronic properties of this compound, providing insights into its potential applications as a ligand in transition metal catalysis.

In the realm of pharmaceutical research, Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-] has been explored for its ability to modulate biological pathways. Its bulky aromatic groups offer steric hindrance that can be leveraged to design molecules with specific binding affinities. Studies have demonstrated its potential as a scaffold for developing inhibitors targeting various enzymes involved in metabolic disorders and inflammatory diseases. The compound’s ability to interact with biological targets without causing significant off-target effects makes it a promising candidate for drug discovery initiatives.

The synthesis of CAS No. 81157-83-7 involves multi-step organic reactions that highlight the expertise required in handling complex molecular transformations. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the desired phosphine backbone. These synthetic methodologies not only showcase the progress in organic synthesis but also underscore the importance of precision in preparing such intricate molecules. The yield and purity of the final product are critical factors that determine its suitability for further applications.

Recent research has also focused on the spectroscopic characterization of this compound. Nuclear magnetic resonance (NMR) spectroscopy, particularly carbon-13 NMR and proton NMR, has been instrumental in confirming the structural integrity of Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-]. Additionally, mass spectrometry techniques have provided valuable information about its fragmentation patterns, aiding in the understanding of its chemical behavior under various conditions. These analytical methods are essential for ensuring that the compound meets the stringent requirements for use in both laboratory research and industrial applications.

The application of computational modeling has further enhanced our understanding of this phosphine derivative. Molecular dynamics simulations have been employed to study its conformational flexibility and interactions with other molecules. These simulations have revealed insights into how the bulky substituents influence its solubility and reactivity, which are critical factors in designing effective catalysts or bioactive molecules. Such computational approaches are becoming increasingly integral in guiding experimental designs and optimizing synthetic routes.

In conclusion, Phosphine, 1,2-ethanediylbis[(2-methylphenyl)phenyl-], identified by CAS No. 81157-83-7, represents a significant advancement in both organic chemistry and pharmaceutical research. Its unique molecular architecture and versatile reactivity make it a valuable tool for developing novel materials and bioactive molecules. The ongoing research into its synthesis, spectroscopic properties, and applications underscores its importance as a scientific resource with far-reaching implications.